Cas no 2171646-88-9 (5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane)

• Product Name: 5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane
• CAS No: 2171646-88-9
• MF: C₁₁H₁₆N₂OS₂
• MW: 256.387539863586
• CID: 6410024
• PubChem ID: 165865157
• Update Time: 2025-10-28

5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane
• 5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane
• 2171646-88-9
• EN300-1644293

• Inchi： 1S/C11H16N2OS2/c1-4-13-16-9(1)10-11(14-6-5-12-10)2-7-15-8-3-11/h1,4,10,12H,2-3,5-8H2
• InChI Key： JRITVSRTQDQOMC-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(C1=CC=NS1)NCCO2

Computed Properties

• Exact Mass: 256.07040549g/mol
• Monoisotopic Mass: 256.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane

Introduction to 5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane (CAS No. 2171646-88-9)

5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane, identified by its CAS number 2171646-88-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic scaffold, featuring a unique combination of heterocyclic rings and functional groups, presents a promising platform for the development of novel therapeutic agents. The compound's intricate architecture, which includes a thiazole ring, an oxygenated spiro center, and an azaspiro structure, makes it a subject of intense interest for researchers exploring innovative drug design strategies.

The thiazole moiety in this compound is particularly noteworthy due to its widespread presence in biologically active molecules. Thiazole derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, antifungal, anti-inflammatory, and anticancer activities. The incorporation of the 1,2-thiazol-5-yl group into the spirocyclic framework of 5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane not only enhances its structural complexity but also potentially modulates its biological interactions. This modification may contribute to improved binding affinity and selectivity when targeting specific biological pathways.

The spirocyclic core of the compound, characterized by the spiro connection between the 1-oxa and 9-thia groups, introduces rigidity and conformational constraints that can influence the compound's pharmacokinetic properties. Spirocyclic compounds are known for their enhanced metabolic stability and reduced solubility issues, which are critical factors in drug development. The 4aza substituent further diversifies the electronic and steric environment of the molecule, allowing for fine-tuning of its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the thiazole ring and azaspiro moiety can interact with specific pockets on target proteins, leading to potent inhibition of key enzymes involved in disease pathways. For instance, preliminary computational studies indicate that this compound may exhibit inhibitory activity against enzymes such as kinases and proteases, which are implicated in cancer progression and inflammatory diseases.

Experimental validation of these computational predictions has been ongoing in several research laboratories. In vitro assays have demonstrated that derivatives of 5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane exhibit promising activity against various disease models. Notably, one study reported significant inhibition of a specific kinase involved in tumor growth when using analogs of this compound. The results were particularly encouraging due to the compound's ability to selectively target the enzyme while minimizing off-target effects.

The oxa group within the spirocyclic structure is another critical feature that contributes to the compound's unique properties. Oxygenated heterocycles are known to enhance bioavailability by improving solubility and facilitating passive diffusion across biological membranes. This characteristic makes 5-(1,2-thiazol-5-yl)-1-oxa-9-thia-4-azaspiro5.5undecane an attractive candidate for further development as a drug candidate.

Furthermore, the presence of multiple heterocyclic rings in this compound suggests potential for multiple interacting sites with biological targets. This polypharmacophoric nature could be leveraged to develop drugs with synergistic effects or broader therapeutic profiles. Researchers are exploring various synthetic strategies to modify different parts of the molecule while maintaining its core spirocyclic framework to optimize its pharmacological properties.

The synthesis of 5-(1,2-thiazol-5-yl)-1-oxya9thia4azaspiro55undecane presents both challenges and opportunities for medicinal chemists. The complex connectivity between the different rings requires precise synthetic methodologies to ensure high yield and purity. However, recent innovations in synthetic chemistry have made it possible to construct such intricate molecules with increasing efficiency. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in building the desired spirocyclic core.

In conclusion, 2171646889 CAS number associated with this compound highlights its significance as a potential lead molecule in drug discovery efforts . Its unique structural features , including the thiazole azaspiro oxa and thia moieties , make it a versatile scaffold for developing novel therapeutic agents . Ongoing research continues to uncover new insights into its biological activity , mechanism of action , and synthetic feasibility . As our understanding of this compound grows , so does its potential as a valuable tool in addressing unmet medical needs .